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Bromhexine Hydrochloride Stability Profile

Get Quote

The table below summarizes key stability data from research, which is crucial for understanding its behavior

in alkaline environments.

Property/Condition

Findings

Reference

General pH Stability

Degradation Rate in
Alkaline pH

Identified Degradation
Products

pKa Value

Maximum stability in acidic pH range. Undergoes base-
catalyzed hydrolysis at pH above 7.

The degradation rate increases significantly in neutral to basic
conditions. The hydrolysis rate order is: 2-N-L-prolyl-
bromhexine HCI > 2-N-glycyl-bromhexine HCI > 2-N-L-alanyl-
bromhexine HCI.

Various degradation products have been identified, including 3-
cyclohexyl-6,8-dibromo-chinazoline-4-one, 3-cyclohexyl-6,8-
dibromo-chinazoline, and 3-amino-4,6-dibromo-benzaldehyde.

A pKa value of approximately 4.3 (spectrophotometric) and 5.5
(electrochemical) has been reported, indicating protonation-
deprotonation equilibrium.
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Experimental Protocols for Stability Assessment

Here are detailed methodologies for conducting forced degradation studies and analyzing bromhexine

hydrochloride and its related substances.

Forced Degradation Study Protocol

This method helps identify degradation products and study degradation pathways under various conditions,

including alkaline pH [4].

e Materials: Bromhexine HCI standard, 0.1 N NaOH, 0.1 N HCI, 3% H202, solvents, and a heating
bath.
¢ Equipment: HPLC system with a C18 column and a UV detector.
e Procedure:
o Prepare a stock solution of bromhexine hydrochloride.
o For alkaline hydrolysis, mix an aliquot of the stock solution with 0.1 N NaOH to achieve a
specific concentration.
o Heat the solution at 60°C for 30 minutes to accelerate degradation.
o Neutralize the solution and analyze it using the HPLC method described below.
o Compare the chromatogram with a control sample to identify new peaks (degradation
products).

HPLC Method for Identification and Quantification

This method separates and quantifies bromhexine hydrochloride and its related substances or degradation

products [4].

e Column: Agilent Eclipse Plus C18 (150 mm x 4.6 mm, 5 pm)

¢ Mobile Phase A: 2.5% (v/v) phosphoric acid, pH adjusted to 2.3 with triethylamine

e Mobile Phase B: Acetonitrile

e Gradient Elution: Use a gradient program with a total run time of 21 minutes.

e Detection: UV detection at 248 nm for bromhexine hydrochloride.

e Key Parameters: The method can separate up to 7 impurities related to bromhexine HCI. The Limit
of Quantification (LOQ) for bromhexine HCI is 0.001103 mg/mL.
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Bromhexine Degradation Pathway

The following diagram illustrates the primary degradation pathways of bromhexine hydrochloride under

different stress conditions, based on the identified degradation products.

Frequently Asked Questions (FAQS)

Q1: Why does bromhexine hydrochloride degrade faster in alkaline pH? Bromhexine undergoes base-
catalyzed hydrolysis [1]. The molecule has amide and amine functional groups that are susceptible to
nucleophilic attack by hydroxide ions (OH™) in basic environments, leading to the cleavage of chemical

bonds.

Q2: What are the critical factors to control during formulation to prevent degradation?

¢ pH Control: Maintain the formulation in an acidic pH range for maximum stability [1].

e EXxcipient Selection: Be cautious with excipients like tartaric acid. In the presence of metal ion
catalysts (e.g., Fes3°*), tartaric acid can degrade into reactive compounds (like dihydroxyfumaric acid)
that subsequently react with bromhexine, forming new impurities [5].

¢ Metal lons: Control and minimize metal ion impurities (e.g., from containers or raw materials) as they
can catalyze degradation reactions [5].

e Stabilizers: Consider using cyclodextrins (e.g., B-cyclodextrin, HP-B-CD) as stabilizers in liquid
formulations to form inclusion complexes and enhance solubility and stability [6].

Q3: How can I improve the solubility of bromhexine without compromising its stability? Research has

explored several strategies:

e Amino Acid Prodrugs: Synthesizing prodrugs like 2-N-L-alanyl-bromhexine hydrochloride has
shown significantly improved solubility and maintained stability, especially in acidic conditions [1].

e Multicomponent Crystals: Forming a fumarate salt crystal of bromhexine has demonstrated both
improved thermal stability and enhanced water solubility [7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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